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An In-depth Technical Guide on Orfamide B Producing Bacterial Strains

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orfamide B is a cyclic lipopeptide (CLP) belonging to the orfamide family of biosurfactants.
These molecules are produced by various species of Pseudomonas bacteria and have
garnered significant interest due to their diverse biological activities, including antifungal,
insecticidal, and biosurfactant properties.[1][2][3][4][5] This technical guide provides a
comprehensive overview of the bacterial strains known to produce Orfamide B, detailed
experimental protocols for its production and isolation, and an examination of its biosynthetic
pathway.

Orfamide B Producing Bacterial Strains

The primary producers of Orfamide B identified in the scientific literature are strains of
Pseudomonas. Notably, Pseudomonas sp. CMR5c and Pseudomonas sp. CMR12a, both
isolated from the rhizosphere of cocoyam, are well-characterized producers of this compound.
[1][2] While the broader Pseudomonas protegens group is known for producing Orfamide A,
these related strains specialize in the synthesis of Orfamide B.[1][2]

Quantitative Data on Orfamide Production

The following table summarizes the yield of purified orfamides from a culture of Pseudomonas
sp. CMR5c, as reported in scientific literature.
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Compound Yield (mg) from 500 mL culture
Orfamide B 33.54

Orfamide F 9.4

Orfamide G 5.8

Data sourced from Ma et al. (2016).[1]

Biosynthesis of Orfamide B

Orfamide B is synthesized via a non-ribosomal peptide synthetase (NRPS) mechanism. This
process is orchestrated by a cluster of genes, primarily ofaA, ofaB, and ofaC, which encode the
large NRPS enzymes.[2][4][6] These enzymes are modular, with each module responsible for
the activation and incorporation of a specific amino acid into the growing peptide chain. The
biosynthesis is terminated by a thioesterase (TE) domain, which catalyzes the cyclization and
release of the final lipopeptide.[2][4] The production of orfamides is regulated by LuxR-type
transcriptional regulators.[2][4]

Biosynthesis Pathway of Orfamide B
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Workflow for Orfamide B Isolation and Purification

Centrifugation (10,000 x g, 10 min)

Acidification (pH 2.0 with 6M HCI)

Overnight Precipitation (4°C)

Centrifugation (10,000 x g, 10 min)

Solid-Phase Extraction (C18)

Droplet Collapse Assay & UPLC-MS

End: Structural Analysis (NMR, MS)

Start: Bacterial Culture

Collect Supernatant

Collect Precipitate

Methanol Extraction

Crude Extract

Collect Fractions

Active Fractions

RP-HPLC (C18)

Purified Orfamide B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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